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Compound of Interest

Compound Name: pristanoyl-CoA

CAS No.: 137895-03-5

Cat. No.: B1264444

Get Quote

The α-oxidation of phytanic acid is a multi-step enzymatic process that occurs exclusively

within the peroxisomes.[3] The pathway sequentially removes a single carbon atom from the

carboxyl end of phytanic acid, converting it to pristanic acid, which can then enter the β-

oxidation pathway for further catabolism.[1][2]

The key steps are as follows:

Activation of Phytanic Acid: Phytanic acid is first activated to its coenzyme A (CoA) ester,

phytanoyl-CoA. This reaction is catalyzed by an acyl-CoA synthetase and requires ATP and

Mg2+.[1][4] This activation can occur on the cytosolic side of the peroxisome or within the

peroxisomal matrix.[4]

Hydroxylation of Phytanoyl-CoA: Within the peroxisome, phytanoyl-CoA is hydroxylated at

the α-carbon to form 2-hydroxyphytanoyl-CoA.[1] This reaction is catalyzed by phytanoyl-

CoA hydroxylase (PhyH), a dioxygenase that requires Fe2+, O2, and 2-oxoglutarate as co-

substrates.[3][5]
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Cleavage of 2-Hydroxyphytanoyl-CoA: The resulting 2-hydroxyphytanoyl-CoA is then

cleaved into two molecules: pristanal (an aldehyde) and formyl-CoA.[3] This reaction is

catalyzed by 2-hydroxyphytanoyl-CoA lyase (HACL1), an enzyme dependent on the cofactor

thiamine pyrophosphate (TPP) and Mg2+.[3][6]

Oxidation of Pristanal: Pristanal is subsequently oxidized to pristanic acid by an aldehyde

dehydrogenase.[7]

Activation of Pristanic Acid: Finally, pristanic acid is activated to pristanoyl-CoA, which can

then be metabolized through three cycles of β-oxidation within the peroxisome.[8]

Signaling Pathway Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC17838/
https://pmc.ncbi.nlm.nih.gov/articles/PMC17838/
https://en.wikipedia.org/wiki/2-hydroxyphytanoyl-CoA_lyase
https://pubmed.ncbi.nlm.nih.gov/9819701/
https://www.benchchem.com/product/b1264444/docs?utm_src=pdf-body#the-core-metabolic-pathway-phytanic-acid-oxidation
https://scispace.com/pdf/new-insights-in-phytanic-acid-metabolism-and-toxicity-4cmazofyl9.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264444?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Peroxisome

Phytanoyl-CoA

2-Hydroxyphytanoyl-CoA
Phytanoyl-CoA

Hydroxylase (PhyH) Pristanal

2-Hydroxyphytanoyl-CoA
Lyase (HACL1) Pristanic Acid

Aldehyde
Dehydrogenase Pristanoyl-CoA

Acyl-CoA
Synthetase Beta_OxidationTo β-Oxidation

Fe2+, O2, 2-Oxoglutarate

TPP, Mg2+

Phytanic Acid

Acyl-CoA
Synthetase

(ATP, CoA, Mg2+)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264444?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Enzymatic Reaction

Analysis

Liver Tissue
Homogenization

Post-Nuclear
Supernatant

Incubate at 37°C

Prepare Reaction Mixture
(Substrate, Cofactors)

Quench Reaction

Centrifuge and
Collect Supernatant

HPLC Separation

Radiometric Detection

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1264444/docs?utm_src=pdf-body-img#the-core-metabolic-pathway-phytanic-acid-oxidation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264444?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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